Methyl bromo-{4-[(trifluoromethyl)oxy]phenyl}acetate

• Molecular Formula: C10H8BrF3O3
• Molecular Weight: 313.07 g/mol
• IUPAC Name: methyl 2-bromo-2-[4-(trifluoromethoxy)phenyl]acetate
• InChI: InChI=1S/C10H8BrF3O3/c1-16-9(15)8(11)6-2-4-7(5-3-6)17-10(12,13)14/h2-5,8H,1H3
• InChI Key: BSJFQYCYYUQYSN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)OC(F)(F)F)Br

Description

Methyl bromo-{4-[(trifluoromethyl)oxy]phenyl}acetate is a useful research compound. Its molecular formula is C10H8BrF3O3 and its molecular weight is 313.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-trifluoromethoxyphenylacetic acid (5 g, 23 mmol) in carbon tetrachloride oxalyl chloride (25 mmol) and two drops of DMF were added at 0° C. After stirring the solution at room temperature for 1 h, NBS (25 mmol) and few drops of 48% HBr were added and the mixture was heated to reflux for 4 h. The solution was allowed to cool, MeOH (5 mL) was added and the mixture was stirred at room temperature for 1 h.